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Compound of Interest

Compound Name: 4-Amino-1-methylpiperidine

Cat. No.: B1301898

Technical Guide: Physicochemical Properties of
1-Methylpiperidin-4-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the key physical properties of 1-
methylpiperidin-4-amine, a versatile building block in pharmaceutical and chemical synthesis.
The information presented is intended to support research and development activities by
providing readily accessible data and general experimental context.

Core Physical Properties

The physical characteristics of 1-methylpiperidin-4-amine are crucial for its handling, reaction
setup, and purification. Below is a summary of its key physical properties.
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Physical Property Value Conditions
Density 0.912 g/cm?3[1] Not Specified
0.91 g/cm3[2][3][4] Not Specified

Boiling Point 141 °C[5] 760 mmHg
70 - 71 °C[1] 35 mmHg

55 - 60 °C[1] 15 mmHg

62 - 64 °C[2][3][4] 1 mmHg

Experimental Protocols: General Methodologies

While specific experimental protocols for the determination of the physical properties of 1-
methylpiperidin-4-amine are not detailed in the provided literature, general methodologies for
determining the boiling point and density of liquid amines are well-established.

Determination of Boiling Point

The boiling point of a liquid is determined by heating the liquid to a temperature at which its
vapor pressure equals the pressure of the gas above it. For amines, which can be sensitive to
high temperatures, boiling point determination under reduced pressure (vacuum distillation) is a
common practice.

A general procedure involves:
e Placing the amine sample in a distillation flask.

o Connecting the flask to a distillation apparatus, including a condenser, a receiving flask, and
a vacuum source.

o Gradually reducing the pressure to the desired level using a vacuum pump.
e Heating the sample until it boils.

e Recording the temperature at which the liquid and vapor phases are in equilibrium. This
temperature is the boiling point at the recorded pressure.
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Determination of Density

The density of a liquid can be determined using various methods, with the vibrating tube
densimeter being a precise and commonly used instrument for amines and their agueous
solutions.[6][7][8]

The general principle of a vibrating tube densimeter involves:

Introducing the liquid sample into a U-shaped tube.

Causing the tube to oscillate at its natural frequency.

Measuring the change in the oscillation frequency, which is directly related to the density of
the sample.

Calibrating the instrument with substances of known density, such as water and air, to
ensure accuracy.

Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the boiling point and density of a liquid amine like 1-methylpiperidin-4-amine.
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Generalized experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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